Cas no 954263-96-8 (6-methylimidazo2,1-b1,3thiazole-5-carbothioamide)

• Product Name: 6-methylimidazo2,1-b1,3thiazole-5-carbothioamide
• CAS No: 954263-96-8
• MF: C₇H₇N₃S₂
• MW: 197.280577898026
• MDL: MFCD09736894
• CID: 4667284
• Update Time: 2025-05-20

6-methylimidazo2,1-b1,3thiazole-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 6-methylimidazo[2,1-b][1,3]thiazole-5-carbothioamide
• 6-methylimidazo2,1-b1,3thiazole-5-carbothioamide

• MDL： MFCD09736894
• Inchi： 1S/C7H7N3S2/c1-4-5(6(8)11)10-2-3-12-7(10)9-4/h2-3H,1H3,(H2,8,11)
• InChI Key： VGDQUXAYRAZUGT-UHFFFAOYSA-N
• SMILES： S1C=CN2C(C(N)=S)=C(C)N=C12

Additional information on 6-methylimidazo2,1-b1,3thiazole-5-carbothioamide

6-Methylimidazo[2,1-b]thiazole-5-carbothioamide: A Comprehensive Overview

The compound with CAS No. 954263-96-8, commonly referred to as 6-methylimidazo[2,1-b]thiazole-5-carbothioamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in drug discovery and materials science. The imidazo[2,1-b]thiazole core of this molecule is particularly notable for its structural versatility and potential bioactivity.

Recent studies have highlighted the importance of imidazo[2,1-b]thiazole derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of 6-methylimidazo[2,1-b]thiazole-5-carbothioamide as a lead compound in the design of anti-inflammatory and anti-cancer agents. The carbothioamide functional group attached to the imidazo[2,1-b]thiazole ring is believed to contribute significantly to the molecule's bioactivity by enhancing its ability to interact with biological targets such as enzymes and receptors.

The synthesis of 6-methylimidazo[2,1-b]thiazole-5-carbothioamide involves a multi-step process that typically begins with the preparation of the imidazo[2,1-b]thiazole core. This is achieved through a combination of cyclization reactions and subsequent functionalization steps to introduce the methyl and carbothioamide groups. The exact synthetic pathway may vary depending on the starting materials and reaction conditions, but the overall goal remains to optimize yield and purity while maintaining the desired stereochemistry.

One of the most promising applications of 6-methylimidazo[2,1-b]thiazole-5-carbothioamide lies in its potential as a building block for more complex molecular architectures. By modifying the substituents on the imidazo[2,1-b]thiazole ring, chemists can tailor the physical and chemical properties of the molecule to suit specific applications. For example, introducing electron-donating or electron-withdrawing groups can influence the molecule's solubility, stability, and reactivity.

In terms of biological activity, 6-methylimidazo[2,1-b]thiazole-5-carbothioamide has shown promise in preliminary assays targeting various disease states. Its ability to modulate key cellular pathways makes it a valuable tool in drug discovery efforts. Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to specific protein targets, further accelerating its development as a potential therapeutic agent.

The structural uniqueness of 6-methylimidazo[2,1-b]thiazole-5-carbothioamide also lends itself well to applications in materials science. For instance, derivatives of this compound have been investigated for their potential use in organic electronics due to their ability to form stable charge transfer complexes. This dual applicability underscores the importance of studying such compounds from both a chemical and biological perspective.

In conclusion, 6-methylimidazo[2,1-b]thiazole-5-carbothioamide represents a compelling example of how heterocyclic compounds can serve as versatile platforms for innovation across multiple disciplines. With ongoing research uncovering new insights into its properties and applications, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.